Boc-(R,S)-1-aminoindane-1-carboxylic acid

• IUPAC Name: (1S)-1-[(2-methylpropan-2-yl)oxycarbonylamino]-2,3-dihydroindene-1-carboxylic acid
• InChI: InChI=1S/C15H19NO4/c1-14(2,3)20-13(19)16-15(12(17)18)9-8-10-6-4-5-7-11(10)15/h4-7H,8-9H2,1-3H3,(H,16,19)(H,17,18)/t15-/m0/s1
• InChI Key: UZCCJRDJRMVGLU-HNNXBMFYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CCC2=CC=CC=C21)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@]1(CCC2=CC=CC=C21)C(=O)O
• Molecular Formula: C15H19NO4
• Molecular Weight: 277.31 g/mol

Description

The tert-butyloxycarbonyl protecting group or tert-butoxycarbonyl protecting group (BOC group) is a protecting group used in organic synthesis. The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide.

Synthesis Analysis

The formation of Boc-protected amines and amino acids is conducted under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O. Active esters and other derivatives such as Boc-ONH2 and Boc-N3 can also be used. The Boc group is stable towards most nucleophiles and bases.

Molecular Structure Analysis

The Boc group is used as a protecting group for amines in organic synthesis. The mechanism involves silylation of the carbonyl oxygen and elimination of tert-butyl iodide.

Chemical Reactions Analysis

The Boc group can be removed with strong acid (trifluoroacetic acid) or heat. A detailed mechanism illustrating Boc deprotection using trifluoroacetic acid has been provided.

Scientific Research Applications

Peptide Synthesis Using Boc-Amino Acid Nanoparticles

• Boc-Aic has been employed in water-based microwave-assisted solid-phase peptide synthesis. This method is environmentally friendly, as it avoids the use of organic solvents. The microwave irradiation facilitates rapid solid-phase reactions of Boc-Aic nanoparticles on resin in water. .

Boronic Acid-Mediated Click Chemistry

• Boc-Aic contains a boronic acid moiety, which makes it valuable for reversible click reactions. These reactions have applications in chemical biology, supramolecular chemistry, and biomedicine. .

Lewis Acid Catalysis with Boranes

• Boranes, including Boc-Aic, can act as Lewis acid catalysts due to their empty p-orbitals on the central boron atom. Lewis acid catalysis involves the attack and subsequent release of these empty orbitals. .

Future Directions

Recent studies have focused on developing organic solvent-free, environmentally friendly methods for peptide synthesis. This includes water-based microwave-assisted solid-phase synthesis using Boc-amino acid nanoparticles. Future research may continue to explore these and other green chemistry approaches.